2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid

• IUPAC Name: 2-[8-[(2-methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid
• InChI: InChI=1S/C14H23NO5/c1-13(2,3)20-12(18)15-9-14(5-4-6-14)19-8-10(15)7-11(16)17/h10H,4-9H2,1-3H3,(H,16,17)
• InChI Key: NHWUUFTZYPNALV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2(CCC2)OCC1CC(=O)O
• Molecular Formula: C14H23NO5
• Molecular Weight: 285.34 g/mol
• CAS No.: 2408972-75-6

Description

Chemical Structure: The compound features a spiro[3.5]nonane core with heteroatoms: a 5-oxa (oxygen) ring and an 8-aza (nitrogen) ring. The nitrogen is protected by a tert-butoxycarbonyl (Boc) group, while a carboxylic acid moiety is attached at the 7-position .

Molecular Formula: C₁₄H₂₃NO₅ Molecular Weight: 285.34 g/mol . Key Applications: Primarily used as a synthetic intermediate in pharmaceutical chemistry, leveraging the Boc group for amine protection and the carboxylic acid for further functionalization .

Biological Activity

2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid is a complex organic compound with significant potential in medicinal chemistry due to its unique structural features. Its molecular formula is $C_{13}H_{21}NO_5$, and it has a molecular weight of approximately 271.31 g/mol. This compound belongs to the class of azaspiro compounds, which are known for their diverse pharmacological properties.

Structural Characteristics

The compound's structure includes a spirocyclic system, which contributes to its biological activity. The presence of functional groups such as the acetic acid moiety and the tert-butoxycarbonyl (Boc) group enhances its reactivity and interaction with biological targets.

Synthesis

The synthesis of 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid typically involves multiple organic reactions, including:

• Formation of the spirocyclic framework : Utilizing various reagents and catalysts.
• Protection and deprotection steps : To enhance selectivity during functionalization.
• Final coupling reactions : To attach the acetic acid moiety.

Biological Activity

Research indicates that compounds similar to 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid exhibit various biological activities:

Antitumor Activity

Preliminary studies suggest potential antitumor properties, particularly in targeting mutated forms of the RAS protein, a known oncogenic driver in various cancers. For example, derivatives that incorporate similar structural motifs have shown efficacy against KRAS G12C mutations, which are prevalent in non-small cell lung cancer (NSCLC) .

Case Studies and Research Findings

• Inhibitory Effects on KRAS Mutations : A study identified derivatives similar to 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid as potent inhibitors against KRAS G12C mutations, demonstrating dose-dependent antitumor effects in xenograft models .
• Structural Optimization Studies : Research has focused on optimizing the chemical structure to enhance binding affinity and metabolic stability in vivo, indicating that modifications can significantly affect biological activity .

Comparative Analysis with Similar Compounds

To better understand the unique properties of 2-[8-[(2-Methylpropan-2-yl)oxycarbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid, a comparative analysis with other azaspiro compounds is essential:

Compound Name	Structural Features	Unique Aspects
1-{2,7-diazaspiro[3.5]nonan} derivatives	Spirocyclic structure	Effective against KRAS G12C
8-Azaspiro[4.5]decane derivatives	Varying functional groups	Potentially different pharmacological profiles
N-[2-methyl-(1-methyl)-8-oaxa-spiro[4.5]decan] derivatives	Similar spirocyclic framework	Enhanced solubility and bioactivity

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares the target compound with structurally related molecules:

Compound Name	Molecular Formula	Molecular Weight	Key Functional Groups	Structural Features	Applications
2-[8-[(tert-Butoxy)carbonyl]-5-oxa-8-azaspiro[3.5]nonan-7-yl]acetic acid	C₁₄H₂₃NO₅	285.34	Boc, spirocyclic, carboxylic acid	5-oxa, 8-aza spiro[3.5]nonane	Pharmaceutical intermediates
tert-Butyl 7-azaspiro[3.5]nonan-2-ylcarbamate (CAS 147611-03-8)	C₁₃H₂₄N₂O₂	240.34	Boc, spirocyclic	7-aza spiro[3.5]nonane (no oxa)	Organic synthesis building block
(6R,7R)-3-(Acetoxymethyl)-8-oxo-7-(2-(pyridin-4-ylthio)acetamido)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid	C₁₇H₁₇N₃O₆S₂	423.46	Beta-lactam, thia, acetamido, pyridinylthio	Bicyclo[4.2.0]octene, sulfur-containing	Antibiotic agent

Key Differences and Implications

Spiro vs. Bicyclic Systems: The target compound’s spiro[3.5]nonane system introduces unique steric constraints compared to bicyclic frameworks like bicyclo[4.2.0]octene in cephalosporins .

Heteroatom Variations :

• 5-Oxa vs. 5-Thia : The oxygen in the target compound may increase polarity compared to sulfur-containing analogs (e.g., cephalosporins), affecting solubility and metabolic stability .
• Boc Protection : The Boc group in the target compound and tert-butyl carbamate (CAS 147611-03-8) serves as a transient protecting group, enabling selective amine reactivity .

Functional Group Diversity :

• The acetic acid group in the target compound allows for conjugation or salt formation, contrasting with the beta-lactam ring in cephalosporins, which is critical for antibiotic activity .

Research Findings

• Pharmacological Relevance : Cephalosporins (e.g., ) exhibit direct antibiotic activity due to beta-lactam rings, while the target compound’s role is confined to synthesis intermediates .
• Crystallinity and Stability : Pharmacopeial standards (e.g., 〈695〉) confirm that bicyclic derivatives meet crystallinity requirements, but spiro compounds like the target may require specialized crystallization protocols .